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Compound of Interest

Compound Name: m-(p-Toluidino)phenol

Cat. No.: B108392

An In-depth Technical Guide to m-(p-Toluidino)phenol: Chemical Properties and Structure

Introduction

m-(p-Toluidino)phenol, also known by its IUPAC name 3-(4-methylanilino)phenol, is an
organic compound with the chemical formula C13H13NO.[1] It is characterized by a diaryl
amine structure where a phenol group is attached to a toluidine group at the meta position.[1]
This compound is sometimes identified as an impurity in the synthesis of phentolamine
mesylate, a medication used in the management of pheochromocytoma.[1] The molecular
arrangement, featuring both a hydroxyl (-OH) and an amino (-NH-) group attached to aromatic
rings, suggests the potential for hydrogen bonding, which can influence its physicochemical
properties such as solubility and reactivity.[1]

Chemical and Physical Properties

The fundamental chemical and physical properties of m-(p-Toluidino)phenol are summarized
in the table below, providing a quantitative overview of its key characteristics.
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Property Value Reference

CAS Number 61537-49-3 [11[2][3]

IUPAC Name 3-(4-methylanilino)phenol [1]

Molecular Formula C13H13NO [L1[31[4]1[5][6]

Molecular Weight 199.25 g/mol [1][6]

Boiling Point 358.9+17.0 °C at 760 mmHg [4]

Flash Point 151.0+11.6°C [4]

Density 1.2+0.1 g/cm3 [4]

LogP 2.99 [31[4]
INChl=1S/C13H13NO/c1-10-5-

InChl 7-11(8-6-10)14-12-3-2-4- [1][5]
13(15)9-12/h2-9,14-15H,1H3

InChi Key TWYLNUMRYUFZIN- RG]

UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)NC2=CC(=
CC=C2)0

[1]5]

Chemical Structure

m-(p-Toluidino)phenol consists of a phenol ring and a p-toluidine ring linked by an amine

bridge. The hydroxyl group of the phenol is located at position 3, and the amino linkage is at

position 1 of the same ring. The p-toluidine moiety is connected via its nitrogen atom to the

phenolic ring. This structure is achiral.[6]

Experimental Protocols
Synthesis Methodologies

Several synthetic routes have been described for the preparation of m-(p-Toluidino)phenol.
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4.1.1 Catalytic Condensation via Schiff Base Formation A primary method for synthesizing m-
(p-Toluidino)phenol involves the catalytic condensation of p-toluidine with phenolic
precursors.[1] One notable approach is the formation of a Schiff base between salicylaldehyde

and p-toluidine under acidic conditions. A green chemistry approach utilizes Kaffir lime extract

as a natural source of citric acid to catalyze the reaction by protonating the aldehyde carbonyl
group, which facilitates the nucleophilic attack by the amine group of p-toluidine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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